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Compound of Interest

Compound Name: Copper;zirconium
CAS No.: 100660-82-0
Cat. No.: B16123033
Get Quote
. J

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling copper-zirconium alloys. It includes
detailed operational and disposal plans to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)

Copper-zirconium in its solid form presents minimal health hazards.[1] However, processes
such as cutting, grinding, welding, or melting can produce dust, fumes, or particulates that pose
significant health risks.[1][2] Fine particulates dispersed in the air may also present an
explosion hazard.[2]

Recommended Personal Protective Equipment (PPE)

The level of PPE required depends on the specific handling procedures. The following table
summarizes the recommended PPE for various operations involving copper-zirconium.
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Occupational Exposure Limits

Monitoring the workplace air is crucial to ensure that airborne concentrations of alloy

components do not exceed the Occupational Exposure Limits (OELS).
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Component OSHA-PEL ACGIH-TLV
Copper 0.1 mg/m3 0.02 mg/m3
Chromium 1 mg/m3 0.5 mg/m3
Zirconium 5 mg/m3 5 mg/m3

Data sourced from a Safety
Data Sheet for C18150 -
CuCrZr — Copper Chromium
Zirconium — RWMA Class 2[5]

Operational Plan: Safe Handling of Copper-
Zirconium

This step-by-step guide outlines the procedures for the safe handling of copper-zirconium in a
laboratory setting.

Step 1: Pre-Operational Checks

» Ventilation: Ensure adequate local exhaust or general dilution ventilation is operational,
especially for processes that generate dust or fumes.[2] Power equipment should be
equipped with proper dust collection devices.[2]

e PPE Avalilability: Confirm that all necessary PPE as outlined in the table above is available
and in good condition.

+ Emergency Equipment: Locate and verify the functionality of emergency equipment,
including fire extinguishers (Class D for metal fires), eye wash stations, and safety showers.

[31[5]
Step 2: Handling Procedures

¢ Solid Form: When handling the solid alloy, avoid dropping or mechanical impact that could
create dust.
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e Machining and Grinding: Use a copious flow of lubricant and an efficient exhaust system to
minimize dust emissions.[1] Use care during processing to minimize the generation of dust.

[2]

e Heating and Melting: Heating the product can release toxic or irritating fumes.[2] Ensure
proper ventilation is employed.[2] Do not allow contact with water when the metal is molten,
as it may react violently or explosively.[2]

e Hygiene: Wash hands and other exposed areas with mild soap and water before eating,
drinking, or smoking, and after finishing work.[2] Do not eat, drink, or smoke in the work
area.[2][3] Contaminated work clothing should not be allowed out of the workplace and
should be washed before reuse.[2]

Step 3: Post-Handling and Cleanup

e Dust and Particulates: Clean up spills immediately.[2] Avoid dry sweeping or using
compressed air that can make dust airborne.[2][3] Use a HEPA-filtered vacuum or thoroughly
wet the dust with water before cleaning it up.[2]

» Storage: Store copper-zirconium in a dry, cool, and well-ventilated place.[2] Keep it away
from strong acids, strong bases, strong oxidizers, and moisture.[1][2]

Disposal Plan: Copper-Zirconium Waste

Proper disposal of copper-zirconium waste is crucial to prevent environmental contamination
and ensure safety.

Step 1: Segregation and Collection

e Segregate all scrap and wastes containing copper-zirconium, such as cutting fluid, into
separate, clearly marked containers.[1]

o For dust and particulates from cleanup, place them in a closed container for disposal.[3]
Step 2: Labeling and Storage

» Label the waste containers with the contents, indicating that the waste contains copper and
zirconium.[1]
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o Store the waste containers in a designated area, following the same storage conditions as
the raw material (cool, dry, well-ventilated, and away from incompatible materials).[2]

Step 3: Disposal Method
o Whenever possible, copper and copper alloy byproducts should be recycled.[5]

« If recycling is not feasible, dispose of the waste material in accordance with all local,
regional, national, and international regulations.[2][3] Contact a licensed waste disposal
contractor for proper disposal.[6]

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of copper-zirconium.
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Caption: Workflow for Safe Handling of Copper-Zirconium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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